molecular formula C13H19NO2S2 B2824765 1-(3-Ethoxypropyl)-3-(methylsulfanyl)-4-(thiophen-2-yl)azetidin-2-one CAS No. 1241284-14-9

1-(3-Ethoxypropyl)-3-(methylsulfanyl)-4-(thiophen-2-yl)azetidin-2-one

Cat. No. B2824765
CAS RN: 1241284-14-9
M. Wt: 285.42
InChI Key: VTFQXQQPFOXGSA-UHFFFAOYSA-N
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Description

1-(3-Ethoxypropyl)-3-(methylsulfanyl)-4-(thiophen-2-yl)azetidin-2-one is a chemical compound that is widely used in scientific research. It is a member of the azetidinone family of compounds, which are known for their therapeutic potential in a variety of diseases.

Mechanism of Action

The mechanism of action of 1-(3-Ethoxypropyl)-3-(methylsulfanyl)-4-(thiophen-2-yl)azetidin-2-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(3-Ethoxypropyl)-3-(methylsulfanyl)-4-(thiophen-2-yl)azetidin-2-one are diverse and depend on the specific disease or condition being treated. For example, in cancer cells, this compound has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In Alzheimer's disease, it has been studied for its potential to prevent the formation of beta-amyloid plaques, which are believed to play a role in the development of the disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-Ethoxypropyl)-3-(methylsulfanyl)-4-(thiophen-2-yl)azetidin-2-one in lab experiments is its high potency and specificity. This compound has been shown to have a high affinity for certain enzymes and proteins, which makes it an ideal candidate for studying their activity in vitro. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the study of 1-(3-Ethoxypropyl)-3-(methylsulfanyl)-4-(thiophen-2-yl)azetidin-2-one. Some of these include:
1. Further studies on the mechanism of action of this compound and its potential use in the treatment of various diseases.
2. Development of new derivatives of this compound with improved potency and specificity.
3. Investigation of the potential use of this compound in combination with other drugs for the treatment of various diseases.
4. Development of new methods for the synthesis of this compound, which could make it more accessible for scientific research.
5. Studies on the potential toxicity of this compound and its effects on the environment.
Conclusion:
In conclusion, 1-(3-Ethoxypropyl)-3-(methylsulfanyl)-4-(thiophen-2-yl)azetidin-2-one is a chemical compound that has shown great promise in scientific research. Its potential therapeutic applications, mechanism of action, and biochemical and physiological effects make it an ideal candidate for further study. However, more research is needed to fully understand the potential of this compound and its limitations.

Synthesis Methods

The synthesis of 1-(3-Ethoxypropyl)-3-(methylsulfanyl)-4-(thiophen-2-yl)azetidin-2-one is a multistep process that involves the reaction of various chemical reagents. The detailed procedure for the synthesis of this compound is beyond the scope of this paper; however, it is worth mentioning that the synthesis of this compound requires expertise in organic chemistry and the use of specialized equipment.

Scientific Research Applications

1-(3-Ethoxypropyl)-3-(methylsulfanyl)-4-(thiophen-2-yl)azetidin-2-one has been extensively studied for its potential therapeutic applications. It has been shown to have antimicrobial, antifungal, and anticancer properties. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

properties

IUPAC Name

1-(3-ethoxypropyl)-3-methylsulfanyl-4-thiophen-2-ylazetidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H19NO2S2/c1-3-16-8-5-7-14-11(10-6-4-9-18-10)12(17-2)13(14)15/h4,6,9,11-12H,3,5,7-8H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VTFQXQQPFOXGSA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOCCCN1C(C(C1=O)SC)C2=CC=CS2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H19NO2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

285.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-Ethoxypropyl)-3-(methylsulfanyl)-4-(thiophen-2-yl)azetidin-2-one

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